Cas no 90721-58-7 (Methyl 2-bromo-5-(bromomethyl)benzoate)

• Product Name: Methyl 2-bromo-5-(bromomethyl)benzoate
• CAS No: 90721-58-7
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• MDL: MFCD18398708
• CID: 1026543
• PubChem ID: 60027362
• Update Time: 2024-10-26

Methyl 2-bromo-5-(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-(bromomethyl)benzoate
• Benzoic acid, 2-bromo-5-(bromomethyl)-, methyl ester
• LRHPDLMVLCHAEP-UHFFFAOYSA-N
• AB0027495
• ST24025221
• W9331
• m-Toluic acid, α,6-dibromo-, methyl ester (7CI)
• 2-Bromo-5-bromomethylbenzoic acid methyl ester
• 90721-58-7
• METHYL2-BROMO-5-BROMOMETHYLBENZOATE
• AKOS015999174
• DS-15679
• DTXSID60733483
• MFCD18398708
• SY102463
• SCHEMBL603667
• Methyl2-bromo-5-(bromomethyl)benzoate
• DB-334777

• MDL： MFCD18398708
• Inchi： 1S/C9H8Br2O2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,5H2,1H3
• InChI Key： LRHPDLMVLCHAEP-UHFFFAOYSA-N
• SMILES： O=C(C1C(Br)=CC=C(CBr)C=1)OC

Computed Properties

• Exact Mass: 307.88706g/mol
• Monoisotopic Mass: 305.88910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3